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Compound of Interest

Compound Name: Benzenesulfonohydrazide

Cat. No.: B1205821

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
benzenesulfonohydrazide, a versatile reagent in organic synthesis. The document details the
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics
of the compound, along with a standard protocol for its synthesis. This information is critical for
the accurate identification, characterization, and utilization of benzenesulfonohydrazide in
research and development settings.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for benzenesulfonohydrazide.

Table 1: *H NMR Spectroscopic Data
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Coupling

Chemical Shift L Number of .
Multiplicity Constant (J) Assignment
(6) ppm Protons
Hz
Aromatic (ortho-
7.93 Doublet 7.0 2H
protons)
] Aromatic (para-
7.65 Triplet 7.3 1H
proton)
Aromatic (meta-
7.57 Triplet 7.3 2H
protons)
5.62 Singlet - 1H -NH-
3.62 Singlet - 2H -NH:2
Solvent: CDCIs, Spectrometer Frequency: 300 MHz
« 13 1
Chemical Shift (8) ppm Assignment

136.3 Aromatic (C-S)

1335 Aromatic (para-C)
129.3 Aromatic (meta-C)
128.2 Aromatic (ortho-C)

Solvent: CDCls, Spectrometer Frequency: 75 MHz

Table 3: Mass Spectrometry Data (Electron lonization)
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miz Relative Intensity (%) Proposed Fragment
172 8.3 [M]* (Molecular lon)
143 53.0 [M - NHNHz]*

142 19.5 [CeHsSO2]*

125 19.0 [CeHsSO]*

94 9.6 [CeHe]*

78 89.4 [CeHe]*

77 100.0 [CeHs]*

51 49.3 [CaHs]*

31 97.8 [N2Hs]*

lonization Energy: 75 eV

Table 4: FT-IR Spectroscopic Data

Wavenumber (cm~—2) Intensity Assignment

N-H stretching (asymmetric

3300 - 3400 Strong, Broad and symmetric of -NHz)
3200 - 3300 Medium N-H stretching (-NH-)

3000 - 3100 Medium Aromatic C-H stretching
1580 - 1600 Medium C=C aromatic ring stretching
1440 - 1480 Medium C=C aromatic ring stretching
1300 - 1350 Strong S=0 asymmetric stretching
1150 - 1200 Strong S=0 symmetric stretching
700 - 750 Strong C-H out-of-plane bending
680 - 720 Strong C-S stretching
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Sample Preparation: KBr Pellet

Experimental Protocols
Synthesis of Benzenesulfonohydrazide

Benzenesulfonohydrazide is commonly synthesized by the reaction of benzenesulfonyl
chloride with hydrazine hydrate.[1]

Procedure:

To a solution of 80% hydrazine hydrate (2.1 equivalents) in tetrahydrofuran (THF),
benzenesulfonyl chloride (1 equivalent) is added slowly at -8 °C.[1]

e The reaction mixture is stirred at this temperature for 30 minutes.[1]
o Following the reaction, the mixture is extracted with ethyl acetate.[1]
e The organic layer is concentrated under reduced pressure.[1]

e The resulting residue is purified by column chromatography on silica gel using a
chloroform/methanol (9.4:0.6) eluent to yield benzenesulfonohydrazide as a white solid.[1]

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra were recorded on
a 300 MHz spectrometer. The sample was dissolved in deuterated chloroform (CDCIs).
Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an
internal standard.

Mass Spectrometry (MS): The mass spectrum was obtained using an electron ionization (El)
source. The sample was introduced directly into the ion source, which was maintained at a
temperature of 190 °C, while the sample temperature was 120 °C. The electron energy was set
to 70 eV.

Infrared (IR) Spectroscopy: The IR spectrum was recorded using a Fourier-Transform Infrared
(FTIR) spectrophotometer. The sample was prepared as a potassium bromide (KBr) pellet.
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Workflow and Logical Relationships

The following diagram illustrates the overall workflow for the synthesis and characterization of
benzenesulfonohydrazide.
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Workflow for Synthesis and Characterization of Benzenesulfonohydrazide
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Caption: Synthesis and Spectroscopic Analysis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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